5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine

• IUPAC Name: 5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine
• InChI: InChI=1S/C6H5ClN4/c7-4-2-1-3-5(9-4)6(8)11-10-3/h1-2H,(H3,8,10,11)
• InChI Key: VMUFOCMFAFZOPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NN=C2N)Cl
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol
• CAS No.: 1268522-21-9

Description

5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine is a useful research compound. Its molecular formula is C6H5ClN4 and its molecular weight is 168.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

One of the primary applications of 5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine is in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and organic materials. Researchers have developed efficient synthesis methods for pyrazolo[3,4-b]pyridines and related derivatives through condensation and cyclization reactions, highlighting the utility of this compound in constructing complex molecular architectures with potential bioactive properties (Toche et al., 2008), (Ibrahim et al., 2011).

Annulation Reactions

This compound also plays a crucial role in annulation reactions, facilitating the formation of imidazole and pyrimidine rings, further expanding the structural diversity and potential application of pyrazolo[4,3-b]pyridine derivatives in medicinal chemistry and material science (Яковенко et al., 2020).

Photophysical Properties

The synthesis and study of pyrazolo[3,4-b]pyridines with various substituents have revealed insights into their photophysical properties. Such compounds are of interest for their potential applications in fluorescent materials and optical devices, indicating the broad utility of this compound in materials chemistry (Patil et al., 2011).

Anticancer Research

Derivatives synthesized from this compound have been evaluated for their anticancer activity, demonstrating the potential of these compounds in the development of new anticancer agents. This highlights the compound's significance in contributing to advancements in cancer treatment (Chavva et al., 2013).

Anti-inflammatory Activity

Research has also explored the anti-inflammatory activity of new pyrazolo[3,4-d]pyrimidines derived from this compound, indicating its relevance in the discovery of novel anti-inflammatory drugs (El-Dean et al., 2016).

Mechanism of Action

Target of Action

1h-pyrazolo[3,4-b]pyridines have been of interest to medicinal chemists due to their structural similarity to the purine bases adenine and guanine . This suggests that they might interact with enzymes and receptors that recognize these bases, such as various kinases and G-protein coupled receptors.

Mode of Action

Without specific information on “5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine”, it’s difficult to say exactly how it interacts with its targets. Compounds in this class could potentially form hydrogen bonds and aromatic stacking interactions with their targets, similar to the natural purine bases .

Biochemical Pathways

Given the structural similarity to purine bases, it’s possible that it could affect pathways involving kinases or G-protein coupled receptors .

Result of Action

Without specific studies on “this compound”, it’s difficult to say what the molecular and cellular effects of its action might be. If it does interact with kinases or g-protein coupled receptors, it could potentially affect cell signaling pathways, leading to changes in cell behavior .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed.

Future Directions

The compound and its derivatives have potential for further exploration, particularly in the field of medicinal chemistry. They have been used in the synthesis of TRK inhibitors, suggesting potential applications in cancer treatment.

Biochemical Analysis

Biochemical Properties

This suggests that 5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine may interact with enzymes, proteins, and other biomolecules in a manner similar to these purine bases .

Cellular Effects

Some pyrazolopyridines have shown superior cytotoxic activities against certain types of cells , suggesting that this compound may also influence cell function and impact cellular processes such as cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .